Cas no 1028-37-1 (1-methyl-3-phenylquinazoline-2,4-dione)

• Product Name: 1-methyl-3-phenylquinazoline-2,4-dione
• CAS No: 1028-37-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1133823
• PubChem ID: 242636
• Update Time: 2025-04-20

1-methyl-3-phenylquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenylquinazoline-2,4-dione
• 1-Methyl-3-phenyl-2,4-dioxo-1,2,3,4-tetrahydro-chinazolin
• SureCN6360759
• NSC51430
• AC1L69UZ
• 1-Methyl-3-phenyl-2,4(1H,3H)-quinazolinedione
• 3-phenyl-1-methyl-3H-quinazolin-2,4-dione
• 1-Methyl-3-phenyl-1H-chinazolin-2,4-dion
• 1-methyl-3-phenyl-1H-quinazoline-2,4-dione
• AC1Q6JDF
• CHEMBL479738
• 1-methyl-3-phenylquinazoline-2,4(1H,3H)-dione
• 1-methyl-3-phenyl-2,4-quinazolinedione
• 2.4-Dioxo-1-methyl-3-phenyl-1.2.3.4-tetrahydro-chinazolin
• 1-methyl-3-phenyl-2,4-quinazolidinedione
• STOCK6S-05878
• 2.4-Dioxo-1-methyl-3-phenyl-1.2.3.4-tetrahydro-chinazolin;1-methyl-3-phenyl-2,4-quinazolidinedione;1-methyl-3-phenyl-2,4-quinazolinedione;1-Methyl-3-phenyl-1H-chinazolin-2,4-dion;1-methyl-3-phenyl-1H-quinazoline-2,4-dione;3-phenyl-1-methyl-3H-quinazolin-2,4-dione;1-Methyl-3-phenyl-2,4-dioxo-1,2,3,4-tetrahydro-chinazolin;
• SCHEMBL6360759
• BDBM50251662
• AKOS002306885
• DTXSID80287519
• NSC-51430
• InChI=1/C15H12N2O2/c1-16-13-10-6-5-9-12(13)14(18)17(15(16)19)11-7-3-2-4-8-11/h2-10H,1H3
• CCG-275582
• KCTNJALTDRHVIE-UHFFFAOYSA-
• 1-methyl-3-phenyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1028-37-1
• KCTNJALTDRHVIE-UHFFFAOYSA-N
• STK235534

• Inchi： 1S/C15H12N2O2/c1-16-13-10-6-5-9-12(13)14(18)17(15(16)19)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： KCTNJALTDRHVIE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 44.00000
• LogP: 1.68940